4-isocyanato-2-methylbenzonitrile
Overview
Description
properties
| { "Design of the Synthesis Pathway": "The synthesis of 4-isocyanato-2-methylbenzonitrile can be achieved through a two-step process. The first step involves the synthesis of 4-amino-2-methylbenzonitrile, which is then converted to the final product through a reaction with phosgene.", "Starting Materials": [ "2-methylbenzonitrile", "nitrobenzene", "sodium hydroxide", "hydrochloric acid", "thionyl chloride", "phosgene" ], "Reaction": [ "Step 1: Reduction of nitrobenzene to 2-methylbenzonitrile using sodium hydroxide and hydrogen gas.", "Step 2: Chlorination of 2-methylbenzonitrile using thionyl chloride to form 4-chloro-2-methylbenzonitrile.", "Step 3: Reaction of 4-chloro-2-methylbenzonitrile with ammonia to form 4-amino-2-methylbenzonitrile.", "Step 4: Conversion of 4-amino-2-methylbenzonitrile to 4-isocyanato-2-methylbenzonitrile using phosgene." ] } | |
CAS RN |
1261780-80-6 |
Molecular Formula |
C9H6N2O |
Molecular Weight |
158.2 |
Purity |
95 |
Origin of Product |
United States |
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